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Compound of Interest

Compound Name: A 80426 mesylate

Cat. No.: B1662602 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and use of A-80426

mesylate in cell culture experiments. A-80426 mesylate is a potent and selective α2-

adrenoceptor antagonist and a serotonin (5-HT) uptake inhibitor, making it a valuable tool for

research in neuroscience and pharmacology.

Compound Information
Property Value

Compound Name A-80426 mesylate

CAS Number 152148-63-5

Mechanism of Action
α2-adrenoceptor antagonist, Serotonin (5-HT)

uptake inhibitor[1]

Molecular Formula C₂₃H₂₇NO₂ • CH₃SO₃H

Molecular Weight 445.57 g/mol

Solubility Data
Quantitative solubility data for A-80426 mesylate in common laboratory solvents is not readily

available in published literature. However, based on the general solubility of similar

compounds, including other mesylate salts and serotonin reuptake inhibitors, the following
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table provides guidance on suitable solvents. It is strongly recommended to perform small-

scale solubility tests before preparing a large stock solution.

Solvent Expected Solubility Notes

DMSO Soluble

Dimethyl sulfoxide (DMSO) is

a common solvent for

preparing stock solutions of

organic compounds for cell

culture. Many serotonin

reuptake inhibitors can be

dissolved in 100% DMSO to

create a stock solution, for

example at a concentration of

10 mM.[2]

Ethanol Potentially Soluble

Ethanol can be an alternative

solvent, but its suitability

should be confirmed.

Water Sparingly Soluble

Mesylate salts can have some

aqueous solubility, but it is

often limited.

Cell Culture Media Insoluble

Direct dissolution in aqueous

media is not recommended. A

concentrated stock solution in

an organic solvent should be

prepared first.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of A-80426 mesylate in

DMSO.

Materials:
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A-80426 mesylate powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass

of A-80426 mesylate needed using its molecular weight (445.57 g/mol ).

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 445.57 g/mol * (1000 mg / 1 g) = 4.4557

mg

Weigh the compound: Carefully weigh out approximately 4.46 mg of A-80426 mesylate

powder using an analytical balance in a sterile microcentrifuge tube.

Add DMSO: Add 1 mL of anhydrous, sterile DMSO to the tube containing the A-80426

mesylate.

Dissolve the compound: Vortex the solution until the compound is completely dissolved.

Gentle warming in a 37°C water bath may aid dissolution if necessary. Visually inspect the

solution to ensure there are no undissolved particles.

Sterilization (Optional but Recommended): If the stock solution needs to be sterile for long-

term storage or sensitive applications, filter it through a 0.22 µm syringe filter compatible with

DMSO into a new sterile tube.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or

-80°C for long-term stability.
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Dilution of Stock Solution for Cell Culture Experiments
This protocol describes how to dilute the 10 mM stock solution to the desired final

concentration in your cell culture medium.

Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept low, typically

below 0.1% to 0.5%, as higher concentrations can be toxic to cells.

Always include a vehicle control (cell culture medium with the same final concentration of

DMSO as the treated wells) in your experiments.

Procedure:

Determine the final concentration: Decide on the final concentration of A-80426 mesylate you

want to test in your cell culture experiment (e.g., 1 µM, 10 µM).

Calculate the dilution factor: Calculate the dilution required from your 10 mM stock solution.

For example, to make a 10 µM final concentration from a 10 mM stock, the dilution factor is

1:1000.

Prepare the working solution:

Serial Dilution (Recommended): For high dilution factors, it is best to perform a serial

dilution. For a 1:1000 dilution, you could first dilute the 10 mM stock 1:10 in sterile PBS or

cell culture medium to make a 1 mM intermediate solution. Then, dilute this intermediate

solution 1:100 into your final volume of cell culture medium.

Direct Dilution: For lower dilution factors, you can add the stock solution directly to the cell

culture medium. For a 1:1000 dilution, you would add 1 µL of the 10 mM stock solution to

every 1 mL of cell culture medium.

Mix thoroughly: Gently mix the medium containing the diluted compound before adding it to

your cells.

Add to cells: Replace the existing medium in your cell culture plates with the medium

containing the desired final concentration of A-80426 mesylate.
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Visualizations
Experimental Workflow

Stock Solution Preparation

Cell Culture Application
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Caption: Workflow for preparing and using A-80426 mesylate in cell culture.

Signaling Pathway of α2-Adrenoceptor Antagonism
A-80426 mesylate acts as an antagonist at α2-adrenoceptors. These receptors are G-protein

coupled receptors (GPCRs) that, when activated by their endogenous ligands (norepinephrine

and epinephrine), inhibit the activity of adenylyl cyclase, leading to a decrease in intracellular

cyclic AMP (cAMP) levels. By blocking this interaction, A-80426 mesylate prevents the

inhibition of adenylyl cyclase, thereby maintaining or increasing cAMP levels.
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Caption: Antagonistic action of A-80426 mesylate on the α2-adrenoceptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1662602?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC5995653/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5995653/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3183329/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3183329/
https://www.benchchem.com/product/b1662602#how-to-dissolve-a-80426-mesylate-for-cell-culture-experiments
https://www.benchchem.com/product/b1662602#how-to-dissolve-a-80426-mesylate-for-cell-culture-experiments
https://www.benchchem.com/product/b1662602#how-to-dissolve-a-80426-mesylate-for-cell-culture-experiments
https://www.benchchem.com/product/b1662602#how-to-dissolve-a-80426-mesylate-for-cell-culture-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1662602?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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